Cas no 1251593-16-4 (tert-butyl 2-N-(2,3-dihydro-1,4-benzodioxin-6-yl)1,2,4triazolo4,3-apyridine-6-sulfonamidoacetate)

• Product Name: tert-butyl 2-N-(2,3-dihydro-1,4-benzodioxin-6-yl)1,2,4triazolo4,3-apyridine-6-sulfonamidoacetate
• CAS No: 1251593-16-4
• MF: C₂₀H₂₂N₄O₆S
• MW: 446.476883411407
• CID: 6049143
• PubChem ID: 49666138
• Update Time: 2025-05-25

tert-butyl 2-N-(2,3-dihydro-1,4-benzodioxin-6-yl)1,2,4triazolo4,3-apyridine-6-sulfonamidoacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-N-(2,3-dihydro-1,4-benzodioxin-6-yl)1,2,4triazolo4,3-apyridine-6-sulfonamidoacetate
• ANKQRUQKUPTSDC-UHFFFAOYSA-N
• tert-butyl 2-(N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamido)acetate
• 1251593-16-4
• tert-butyl 2-[N-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamido]acetate
• tert-butyl 2-[2,3-dihydro-1,4-benzodioxin-6-yl([1,2,4]triazolo[4,3-a]pyridin-6-ylsulfonyl)amino]acetate
• CHEMBL4560354
• AKOS021739946
• VU0625030-1
• F3406-8518

• Inchi： 1S/C20H22N4O6S/c1-20(2,3)30-19(25)12-24(14-4-6-16-17(10-14)29-9-8-28-16)31(26,27)15-5-7-18-22-21-13-23(18)11-15/h4-11,21H,12-13H2,1-3H3
• InChI Key： PQYIOWVCKWOAFR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CN(C1=CC=C2OC=COC2=C1)S(C1=CN2CNN=C2C=C1)(=O)=O

Computed Properties

• Exact Mass: 446.12600561g/mol
• Monoisotopic Mass: 446.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-N-(2,3-dihydro-1,4-benzodioxin-6-yl)1,2,4triazolo4,3-apyridine-6-sulfonamidoacetate

Terbutyl 2-N-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)1,2,4-Triazolo[4,3-a]Pyridine-6-Sulfonamidoacetate: A Comprehensive Overview

The compound with CAS No. 1251593-16-4, known as tert-butyl 2-N-(2,3-dihydro-1,4-benzodioxin-6-yl)1,2,4-triazolo[4,3-a]pyridine-6-sulfonamidoacetate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and potential applications in advanced chemical systems. The term tert-butyl refers to the substituent attached to the main structure, while the sulfonamidoacetate group plays a crucial role in determining its chemical reactivity and stability.

The core of this molecule is the 1,2,4-triazolo[4,3-a]pyridine ring system, which is a fused bicyclic structure combining a triazole and a pyridine moiety. This arrangement imparts unique electronic properties to the compound, making it suitable for various applications. Recent studies have highlighted the importance of such heterocyclic systems in drug design and catalysis due to their ability to act as versatile platforms for functionalization.

The substituent at position 6 of the triazolo-pyridine ring is a sulfonamido group linked to an acetate moiety. This substitution pattern significantly influences the compound's solubility and bioavailability. The presence of the benzodioxin group further enhances the molecule's stability and selectivity in chemical reactions. Recent research has demonstrated that such substituted triazolo-pyridines can serve as effective ligands in transition metal complexes, opening new avenues for their use in homogeneous catalysis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization steps. The key challenge lies in controlling the regioselectivity during the formation of the triazolo-pyridine ring system. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process.

The application of tert-butyl 2-N-(2,3-dihydro-1,4-benzodioxin-6-yl)1,2,4-triazolo[4,3-a]pyridine-6-sulfonamidoacetate spans across various domains. In pharmaceuticals, its unique electronic properties make it a promising candidate for drug delivery systems and targeted therapies. In materials science, it has been explored as a building block for advanced polymers and self-healing materials due to its ability to form robust intermolecular interactions.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the triazolo-pyridine core exhibits significant aromaticity and conjugation effects, which are critical for its reactivity in chemical transformations. These findings have paved the way for its use in designing more efficient catalysts for industrial processes.

In conclusion, tert-butyl 2-N-(2,3-dihydro-1,4-benzodioxin-6-yl)1